Cas no 1213450-87-3 (2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol)

• Product Name: 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol
• CAS No: 1213450-87-3
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5593414
• PubChem ID: 66515088
• Update Time: 2025-06-08

2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-((1R)-1-AMINO-2-HYDROXYETHYL)-6-BROMOPHENOL
• (r)-2-(1-Amino-2-hydroxyethyl)-6-bromophenol
• Benzeneethanol, β-amino-3-bromo-2-hydroxy-, (βR)-
• 2-[(1R)-1-AMINO-2-HYDROXYETHYL]-6-BROMOPHENOL
• 1213450-87-3
• AKOS015929606
• EN300-1896265
• CS-0353697
• 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol

• Inchi： 1S/C8H10BrNO2/c9-6-3-1-2-5(8(6)12)7(10)4-11/h1-3,7,11-12H,4,10H2/t7-/m0/s1
• InChI Key： YQNUKWBOXOLUSU-ZETCQYMHSA-N
• SMILES： C1(O)=C(Br)C=CC=C1[C@@H](N)CO

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 376.0±37.0 °C(Predicted)
• pka: 7.54±0.40(Predicted)

Additional information on 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol

Comprehensive Overview of 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol (CAS No. 1213450-87-3)

2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol (CAS No. 1213450-87-3) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a bromophenol core structure, substituted with an amino and hydroxyethyl group at the (1R) position, making it a valuable intermediate for drug development. Its unique stereochemistry and functional groups contribute to its relevance in modern medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in chiral building blocks like 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol aligns with current trends in precision medicine and targeted drug delivery. Researchers are increasingly focusing on enantiomerically pure compounds to minimize side effects and enhance therapeutic efficacy. This compound’s bromine substitution further enhances its utility in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 1213450-87-3 is gaining attention due to its compatibility with high-throughput screening (HTS) platforms. Its structural features make it a candidate for fragment-based drug discovery (FBDD), a method frequently discussed in AI-driven drug design forums. The compound’s solubility and stability under physiological conditions are also critical factors driving its adoption in in vitro and in vivo studies.

Recent advancements in chemoinformatics have highlighted the role of 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol in structure-activity relationship (SAR) studies. Its hydrogen-bonding capabilities and steric effects are frequently modeled in computational chemistry, addressing common search queries like "how to optimize chiral ligands for catalysis" or "best practices for bromophenol derivatives in drug discovery."

In summary, 2-(1R)-1-amino-2-hydroxyethyl-6-bromophenol (CAS No. 1213450-87-3) represents a versatile and scientifically intriguing compound. Its applications span from asymmetric synthesis to bioconjugation, making it a subject of ongoing research in both academic and industrial settings. As the demand for stereoselective and functionally diverse compounds grows, this molecule is poised to play a pivotal role in next-generation therapeutics and materials science.